Cas no 1695922-53-2 (2-Bromo-N-(3-chloro-4-fluorobenzyl)propanamide)

• Product Name: 2-Bromo-N-(3-chloro-4-fluorobenzyl)propanamide
• CAS No: 1695922-53-2
• MF: C₁₀H₁₀BrClFNO
• MW: 294.547904491425
• CID: 5094990
• Update Time: 2023-08-25

2-Bromo-N-(3-chloro-4-fluorobenzyl)propanamide Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-N-(3-chloro-4-fluorobenzyl)propanamide
• 2-bromo-N-[(3-chloro-4-fluorophenyl)methyl]propanamide

• Inchi： 1S/C10H10BrClFNO/c1-6(11)10(15)14-5-7-2-3-9(13)8(12)4-7/h2-4,6H,5H2,1H3,(H,14,15)
• InChI Key： IMTMCWVXBHZHIK-UHFFFAOYSA-N
• SMILES： BrC(C)C(NCC1C=CC(=C(C=1)Cl)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 230
• XLogP3: 3
• Topological Polar Surface Area: 29.1